Luteone

• CAS No.: 41743-56-0
• Product Name: Luteone
• Molecular Formula: C20H18O6
• Molecular Weight: 354.4 g/mol
• IUPAC Name: 3-(2,4-dihydroxyphenyl)-5,7-dihydroxy-6-(3-methylbut-2-enyl)chromen-4-one
• Standard InChI: InChI=1S/C20H18O6/c1-10(2)3-5-13-16(23)8-17-18(19(13)24)20(25)14(9-26-17)12-6-4-11(21)7-15(12)22/h3-4,6-9,21-24H,5H2,1-2H3
• Standard InChIKey: MMPVAPMCVABQPS-UHFFFAOYSA-N
• SMILES: CC(=CCC1=C(C2=C(C=C1O)OC=C(C2=O)C3=C(C=C(C=C3)O)O)O)C
• Canonical SMILES: CC(=CCC1=C(C2=C(C=C1O)OC=C(C2=O)C3=C(C=C(C=C3)O)O)O)C
• Melting Point: 225-227°C
• Physical Description: Solid
• Description: Luteone (isoflavone), also known as ruizgenin or luteone?, belongs to the class of organic compounds known as 6-prenylated isoflavanones. These are isoflavanones featuring a C5-isoprenoid unit at the 6-position. Thus, luteone (isoflavone) is considered to be a flavonoid lipid molecule. Luteone (isoflavone) exists as a solid and is considered to be practically insoluble (in water) and relatively neutral. Within the cell, luteone (isoflavone) is primarily located in the membrane (predicted from logP). Luteone (isoflavone) can be converted into dihydrofuro-7-O-methylluteone and 7-O-methylluteone. Outside of the human body, luteone (isoflavone) can be found in common bean, lima bean, pulses, and white lupine. This makes luteone (isoflavone) a potential biomarker for the consumption of these food products.; Luteone is a member of the class of 7-hydroxyisoflavones that is 7-hydroxyisoflavone substituted by additional hydroxy groups at positions 5, 2' and 4' and a prenyl group at position 6. It has a role as a metabolite.
• Synonyms: 5,7,2',4'-Tetrahydroxy-6-prenylisoflavone
• PubChem Compound: 5281797
• Last Modified: Nov 11 2021